L-Arachidonoylcarnitine (chloride)

• Molecular Formula: C27H46NO4 · Cl
• Molecular Weight: 484.1
• InChI: InChI=1S/C27H45NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-27(31)32-25(23-26(29)30)24-28(2,3)4;/h9-10,12-13,15-16,18-19,25H,5-8,11,14,17,20-24H2,1-4H3;1H/b10-9-,13-12-,16-15-,19-18-;/t25-;/m1./s1
• InChI Key: RMLLFLPIJLXQGA-NWALNVDBSA-N
• SMILES: CCCCC/C=CC/C=CC/C=CC/C=CCCCC(O[C@H](CC(O)=O)C[N+](C)(C)C)=O.[Cl-]
• synonyms: (R)-3-carboxy-2-((5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyloxy)-N,N,N-trimethylpropan-1-aminium, monochloride

Description

Carnitine facilitates the transport of fatty acids into the mitochondria to be used in fatty acid metabolism. It does so by accepting acyl groups from fatty acids complexed with coenzyme A, which yields esterified carnitine or acylcarnitines that enable the transport of fatty acyl groups into the inner mitochondrial matrix. β-Oxidation of fatty acids in mitochondria is inhibited by uncoupling conditions, thus changes in circulating levels of various acylcarnitines have been used to identify alterations in metabolic state. L-Arachidonoylcarnitine is an acylcarnitine formed from carnitine conjugated to arachidonic acid.

Scientific Research Applications

• Ocular Drug Delivery : L-Arachidonoylcarnitine is involved in ocular drug delivery systems. It is metabolized in ocular tissue by cyclooxygenase to prostaglandins, key mediators of inflammation. Nonsteroidal anti-inflammatory drugs (NSAIDs), which inhibit cyclooxygenase, are formulated for ophthalmic solutions to minimize ocular irritation and enhance drug efficacy (Ahuja et al., 2008).

• Cellular Metabolism and Chloride Ion Movement : In studies involving canine tracheal epithelial cells, it's shown that L-Arachidonoylcarnitine plays a role in cellular metabolism and chloride ion movement. The metabolism of arachidonic acid in these cells is linked to chloride secretion, essential for maintaining cellular homeostasis (Eling et al., 1986).

• Placental Physiology : The compound is implicated in regulating placental chloride channels. Its modulation of these channels is significant in controlling electrolyte and fluid transfer across the placenta, which is vital for fetal nutrition and overall placental function (Riquelme & Parra, 1999).

• Muscle Cell Research : L-Arachidonoylcarnitine blocks large-conductance chloride channels in myoblasts, indicating its regulatory role in muscle cell physiology and potentially in muscle development and repair processes (Zachar & Hurnák, 1994).

• Aquaculture and Immune Regulation : In aquaculture, dietary L-Arachidonoylcarnitine promotes growth, enhances immunity, and regulates immune-related signaling molecules in Macrobrachium nipponense, a species of prawn. This indicates its potential application in enhancing aquaculture yields and improving the health of aquatic organisms (Ding et al., 2018).

• Neuroscience : In neuroscience, a derivative of L-Arachidonoylcarnitine, arachidonylethanolamide, has been identified as a natural ligand for the cannabinoid receptor, suggesting its role in neurological functions and potential applications in neuropharmacology (Devane et al., 1992).